Cas no 2097896-50-7 (N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2097896-50-7
• MF: C₁₆H₁₉N₃O₄S₂
• MW: 381.469761133194
• CID: 5807081
• PubChem ID: 126854710
• Update Time: 2025-10-29

N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)-S-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethane-1-sulfonamido
• N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 2097896-50-7
• AKOS032465612
• F6506-1990
• N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C16H19N3O4S2/c1-11-15(12(2)19(3)18-11)25(21,22)17-10-16(20,13-6-7-23-9-13)14-5-4-8-24-14/h4-9,17,20H,10H2,1-3H3
• InChI Key： AOXQGLBUMZEVQV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C1=CC=CS1)(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 381.08169844g/mol
• Monoisotopic Mass: 381.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Additional information on N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Recent Advances in the Study of N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS: 2097896-50-7)

The compound N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS: 2097896-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's promising activity as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The presence of both furan and thiophene moieties in its structure suggests a potential for interactions with various biological targets, including enzymes and receptors involved in disease progression. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting key inflammatory mediators, making it a candidate for further development as an anti-inflammatory agent.

The synthesis of N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been optimized in recent publications, with a focus on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These methodological advancements are critical for ensuring the reproducibility of studies involving this compound.

In terms of biological evaluation, recent research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable characteristics, such as moderate bioavailability and stability in physiological conditions, which are essential for its potential therapeutic use. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, suggesting a plausible mechanism of action at the molecular level.

Despite these promising findings, challenges remain in the development of N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide as a therapeutic agent. Issues such as potential toxicity and off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the design of derivatives with enhanced selectivity and reduced side effects, as well as the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide represents a promising candidate in the field of medicinal chemistry, with potential applications in treating inflammatory and oncological diseases. Continued research efforts are warranted to fully elucidate its therapeutic potential and overcome existing challenges in its development.